N-(thiophen-3-ylmethyl)-N-(2,2,2-trifluoroethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-(thiophen-3-ylmethyl)-N-(2,2,2-trifluoroethyl)-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C14H10F3N3OS2/c15-14(16,17)8-20(6-9-3-4-22-7-9)13(21)10-1-2-11-12(5-10)19-23-18-11/h1-5,7H,6,8H2
• InChI Key: MAUJRYNPYUVTNW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSN=C2C=C1C(=O)N(CC3=CSC=C3)CC(F)(F)F
• Molecular Formula: C14H10F3N3OS2
• Molecular Weight: 357.4 g/mol

Description

N-(thiophen-3-ylmethyl)-N-(2,2,2-trifluoroethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C14H10F3N3OS2 and its molecular weight is 357.37. The purity is usually 95%.
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Scientific Research Applications

Electroluminescent Properties

A study investigated star-shaped single-polymer systems with simultaneous red, green, and blue (RGB) emission, highlighting the use of N-(thiophen-3-ylmethyl)-N-(2,2,2-trifluoroethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide derivatives for saturated white electroluminescence and amplified spontaneous emission properties. This research contributes to the development of materials with potential applications in display technologies (Liu et al., 2016).

Heterocyclic Synthesis

Another study focused on the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters, exploring the reactivity of these compounds towards various nitrogen nucleophiles to yield derivatives with potential applications in medicinal chemistry (Mohareb et al., 2004).

Anticancer Activity

Research into this compound derivatives also includes studies on their potential anticancer properties. A particular study synthesized Schiff's bases containing a thiadiazole scaffold and benzamide groups, demonstrating promising in vitro anticancer activity against various human cancer cell lines (Tiwari et al., 2017).

Biological Activities of Benzo[b]thiophene Derivatives

Further studies on benzo[b]thiophene derivatives, including thiadiazoles, oxadiazoles, and pyrazoles, have revealed a wide spectrum of pharmacological properties, underscoring their significance in synthetic medicinal chemistry (Isloor et al., 2010).

Carbonic Anhydrase Inhibitors

A notable study synthesized metal complexes of heterocyclic sulfonamide, which demonstrated strong inhibitory properties against human carbonic anhydrase isoenzymes. This highlights the potential of these compounds in therapeutic applications (Büyükkıdan et al., 2013).

Photophysical Properties

Research has also been conducted on the synthesis and characterization of novel fluorescent N,O-chelated fluorine-boron benzamide complexes containing thiadiazoles. These studies emphasize the photophysical properties of such compounds, which could be leveraged in applications like fluorescence imaging (Zhang et al., 2017).